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Compound of Interest

Compound Name: Glicoricone

Cat. No.: B1250536 Get Quote

This document provides a comprehensive, step-by-step guide for the safe and compliant

disposal of Glicoricone, a phenolic compound isolated from licorice species.[1][2] Adherence

to these procedures is critical for ensuring laboratory safety, protecting the environment, and

maintaining regulatory compliance. This guidance is intended for researchers, scientists, and

drug development professionals.

Glicoricone: Key Chemical and Safety Data
Glicoricone is a solid phenolic compound and an isoflavone.[3] While specific hazard

classifications for Glicoricone are not readily available, it should be handled with the standard

prudence afforded to all laboratory chemicals. A Safety Data Sheet (SDS) for general licorice

extract suggests it is non-hazardous, but this does not guarantee the same for the purified

compound.[4] Always treat unknown or unclassified substances with caution.

The following table summarizes key quantitative data for Glicoricone.
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Property Value Source

Molecular Formula C₂₁H₂₀O₆ PubChem[3]

Molecular Weight 368.4 g/mol PubChem[3]

Physical Description Solid
Human Metabolome

Database[3]

Melting Point 192 °C
Human Metabolome

Database[3]

Solubility
Soluble in DMSO, Acetone,

Chloroform, Ethyl Acetate
ChemFaces[5]

IC₅₀ (Monoamine Oxidase) 140 µM MedchemExpress[1]

Pre-Disposal Safety Protocol
Before beginning any disposal procedure, it is mandatory to consult your institution's specific

Safety Data Sheet (SDS) and adhere to local, state, and federal regulations regarding chemical

waste. If an SDS for Glicoricone is not available, treat it as a potentially hazardous chemical.

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles.[6]

Lab Coat: A standard lab coat should be worn to protect from spills.

Step-by-Step Disposal Procedure
The primary method for disposing of chemical waste like Glicoricone is through a certified

hazardous waste management company.[7] Never dispose of chemical solids in the regular

trash or down the drain unless explicitly permitted by your institution's environmental health and

safety (EHS) office.

Experimental Protocol for Waste Segregation and Collection:
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Identify Waste Type: Determine if your Glicoricone waste is pure solid, contaminated

labware (e.g., pipette tips, tubes), or in a solvent solution.

Select Appropriate Waste Container:

Solid Waste: Use a clearly labeled, sealable container designated for solid chemical

waste. The container must be compatible with the chemical.

Contaminated Sharps/Labware: Place in a designated sharps or glass waste container.

Liquid Waste: If Glicoricone is dissolved in a solvent, it must be disposed of in the

appropriate liquid hazardous waste stream (e.g., halogenated or non-halogenated

solvents).

Labeling: Label the waste container clearly with "Hazardous Waste," the full chemical name

"Glicoricone," and the approximate quantity.

Storage: Store the sealed waste container in a designated satellite accumulation area until it

is collected by your institution's EHS personnel or a licensed waste contractor.

Documentation: Maintain a log of all chemical waste generated, including the chemical

name, quantity, and date of disposal.

For trace amounts or unused medicine in a non-laboratory setting, the FDA recommends

mixing the substance with an undesirable material like coffee grounds or cat litter, placing it in a

sealed bag, and disposing of it in the household trash.[8][9] However, this is generally not

acceptable for research laboratory waste.

Logical Workflow for Glicoricone Disposal
The following diagram illustrates the decision-making process for the proper disposal of

Glicoricone waste in a laboratory setting.
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Glicoricone Waste Generated
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Caption: Workflow for the safe disposal of Glicoricone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. okayama.elsevierpure.com [okayama.elsevierpure.com]

3. Glicoricone | C21H20O6 | CID 10361658 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. Licorice SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]

5. Glicoricone | CAS:161099-37-2 | Manufacturer ChemFaces [chemfaces.com]

6. fishersci.com [fishersci.com]

7. syntheticdrugs.unodc.org [syntheticdrugs.unodc.org]

8. dea.gov [dea.gov]

9. fda.gov [fda.gov]

To cite this document: BenchChem. [Essential Guide to the Proper Disposal of Glicoricone].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1250536#glicoricone-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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